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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzaldehyde

Cat. No.: B134332

Essential Safety and Handling Guide for 5-
Bromo-2-fluorobenzaldehyde

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 5-Bromo-2-fluorobenzaldehyde, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is vital for ensuring
personal safety and proper laboratory conduct.

Chemical Identifier:

e Name: 5-Bromo-2-fluorobenzaldehyde
o CAS Number: 93777-26-5

e Molecular Formula: C7H4BrFO

Hazard Identification and Classification

5-Bromo-2-fluorobenzaldehyde is classified as a hazardous substance. The primary hazards
are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b134332?utm_src=pdf-interest
https://www.benchchem.com/product/b134332?utm_src=pdf-body
https://www.benchchem.com/product/b134332?utm_src=pdf-body
https://www.benchchem.com/product/b134332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard Classification Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation

Signal Word: Warning[1][2][3]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this chemical. The following
personal protective equipment is mandatory to minimize exposure and ensure safety.[4][5]
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[1][6] A face
shield should be used in
situations with a high risk of

splashing.

Protects against splashes and
dust particles that can cause

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves such
as nitrile or neoprene.[7]
Gloves should be inspected for

integrity before each use.

Prevents skin contact and
absorption, which can cause
skin irritation.[1][2]

Skin and Body Protection

A laboratory coat must be worn
and fully buttoned.[7] For
larger quantities or tasks with a
higher risk of exposure,
chemical-resistant aprons or

coveralls are recommended.[8]

Protects against accidental
spills and contamination of

personal clothing.[1]

Respiratory Protection

Use in a well-ventilated area,
such as a chemical fume hood.
[1][9] If ventilation is
inadequate or for large spills, a
NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) or a full-face respirator
with appropriate cartridges
should be used.[6][9]

Minimizes the inhalation of
dust or vapors that may cause

respiratory irritation.[1][2]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational plan is essential for the safe handling of 5-Bromo-2-

fluorobenzaldehyde.
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1. Preparation:

e Ensure the work area is clean and uncluttered.

» Verify that a chemical fume hood is functioning correctly.

o Locate the nearest safety shower and eyewash station and confirm they are accessible.[1]
o Gather all necessary PPE and inspect it for any damage.

e Have appropriate spill containment materials readily available.

2. Handling:

o Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[1]
» Don all required PPE before handling the chemical.

* When weighing the solid, do so in the fume hood to avoid inhalation of any dust.

» Avoid direct contact with skin, eyes, and clothing.[10]

e Do not eat, drink, or smoke in the handling area.[5][11]

o Keep the container tightly closed when not in use.[1] The compound is noted to be air-
sensitive.[1][9]

3. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after completing the
task.[1][9]

e Clean the work area and any equipment used.

» Remove PPE carefully to avoid self-contamination.

Disposal Plan
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All waste generated from handling 5-Bromo-2-fluorobenzaldehyde must be treated as

hazardous waste.

o Chemical Waste: Dispose of unused 5-Bromo-2-fluorobenzaldehyde and any

contaminated materials (e.g., filter paper, pipette tips) in a designated, labeled hazardous

waste container.[1][4] The container must be kept securely closed and stored in a cool, dry,

well-ventilated area away from incompatible materials.[7] Do not discharge into sewer

systems.[4]

o Contaminated PPE: Disposable PPE, such as gloves, should be placed in a sealed bag and

disposed of as hazardous waste.[5] Contaminated lab coats should be professionally

laundered.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][3][9]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing and shoes.[1][9] If skin

irritation occurs, get medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
[1] Remove contact lenses, if present and easy
to do. Continue rinsing for at least 15 minutes,
holding the eyelids apart. Seek immediate

medical attention.[1][9]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][6]
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Workflow for Safe Handling of 5-Bromo-2-
fluorobenzaldehyde

Preparation Phase
1. Prepare Work Area
(Clean, Check Fume Hood)

Y

2. Verify Safety Equipment
(Eyewash, Shower)

\ 4
3. Inspect & Don PPE

Y

4. Ready Spill Kit
AN J/

é Handling Phase h

5. Work in Fume Hood

Y
( 6. Weigh Chemical Carefully )

A

4
7. Avoid Contact
4

A

8. No Eating/Drinking

o J

Post-Handling Phase

[ 9. Wash Hands & Exposed Skin ) ( 10. Clean Work Area & Equipment ) 11. Doff PPE Correctly

Disposal Phase

12. Dispose of Chemical Waste . .
[ (Labeled Container) j ( 13. Dispose of Contaminated PPE )
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-fluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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